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Compound of Interest

Compound Name: 5-Bromo-2-(pyrrolidin-1-yl)pyridine

Cat. No.: B1286013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR)

characteristics of 5-Bromo-2-(pyrrolidin-1-yl)pyridine. Due to the limited availability of public,

experimentally-derived spectral data for this specific compound, the following sections present

predicted ¹H and ¹³C NMR data based on established chemical shift principles and analysis of

structurally related compounds. This guide also outlines a comprehensive, standard

experimental protocol for the acquisition of such data and includes workflow visualizations to

aid in conceptual understanding.

Predicted ¹H and ¹³C NMR Data
The chemical shifts for 5-Bromo-2-(pyrrolidin-1-yl)pyridine are influenced by the electron-

withdrawing effect of the bromine atom and the electron-donating effect of the pyrrolidine group

on the pyridine ring. The predicted data is summarized in the tables below.

Table 1: Predicted ¹H NMR Data for 5-Bromo-2-(pyrrolidin-1-yl)pyridine in CDCl₃
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Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Assignment

~ 8.15 d ~ 2.5 H-6 (Pyridine)

~ 7.50 dd ~ 9.0, 2.5 H-4 (Pyridine)

~ 6.25 d ~ 9.0 H-3 (Pyridine)

~ 3.45 t ~ 6.5
H-2', H-5' (Pyrrolidine,

-NCH₂)

~ 1.95 m ~ 6.5
H-3', H-4' (Pyrrolidine,

-CH₂)

Table 2: Predicted ¹³C NMR Data for 5-Bromo-2-(pyrrolidin-1-yl)pyridine in CDCl₃

Chemical Shift (δ, ppm) Assignment

~ 158.0 C-2 (Pyridine)

~ 149.0 C-6 (Pyridine)

~ 140.0 C-4 (Pyridine)

~ 108.0 C-3 (Pyridine)

~ 106.0 C-5 (Pyridine)

~ 46.5 C-2', C-5' (Pyrrolidine, -NCH₂)

~ 25.5 C-3', C-4' (Pyrrolidine, -CH₂)

Disclaimer: The data presented in Tables 1 and 2 are predicted values. Actual experimental

results may vary based on solvent, concentration, and instrument calibration.

Structural and Workflow Diagrams
To visualize the molecule and the process of its analysis, the following diagrams are provided.
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Chemical Structure of 5-Bromo-2-(pyrrolidin-1-yl)pyridine
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Sample Preparation
(5-10 mg in ~0.6 mL CDCl₃)

Transfer to NMR Tube

NMR Spectrometer
(e.g., 400 MHz)

Data Acquisition
(¹H, ¹³C, COSY, HSQC)

Data Processing
(Fourier Transform, Phasing,

Baseline Correction)

Spectral Analysis
(Peak Picking, Integration,

Shift Assignment)

Structure Verification

Click to download full resolution via product page
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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